methyl 3-amino-5-chloro-2,6-difluorobenzoate hydrochloride
Overview
Description
Methyl 3-amino-5-chloro-2,6-difluorobenzoate hydrochloride, also known as MCAD, is a widely used compound in the field of organic chemistry. It is a white crystalline solid with a molecular weight of 313.5 g/mol and a melting point of 210-212 °C. MCAD is used in a variety of applications, such as in the synthesis of pharmaceuticals, in the production of intermediates for the synthesis of other compounds, and in the synthesis of dyes and pigments.
Scientific Research Applications
Methyl 3-amino-5-chloro-2,6-difluorobenzoate hydrochloride has been used in a variety of scientific research applications. It has been used as a substrate for the synthesis of a variety of compounds, including pharmaceuticals, dyes, and pigments. It has also been used as a reagent in the synthesis of peptides and other compounds. Additionally, methyl 3-amino-5-chloro-2,6-difluorobenzoate hydrochloride has been used as a catalyst in the synthesis of polymers, and as an intermediate in the synthesis of other compounds.
Mechanism of Action
The mechanism of action of methyl 3-amino-5-chloro-2,6-difluorobenzoate hydrochloride is not completely understood. However, it is believed that the compound acts as a proton donor, which is then used to activate other molecules in the reaction. This activation of other molecules is believed to be responsible for the synthesis of other compounds. Additionally, methyl 3-amino-5-chloro-2,6-difluorobenzoate hydrochloride is believed to be involved in the formation of hydrogen bonds, which are important for the formation of peptides and other compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of methyl 3-amino-5-chloro-2,6-difluorobenzoate hydrochloride are not well understood. However, it is believed that the compound may have some effect on the metabolism of other compounds. Additionally, it has been suggested that methyl 3-amino-5-chloro-2,6-difluorobenzoate hydrochloride may be involved in the regulation of gene expression and in the modulation of cell signaling pathways.
Advantages and Limitations for Lab Experiments
Methyl 3-amino-5-chloro-2,6-difluorobenzoate hydrochloride has several advantages and limitations when used in laboratory experiments. One advantage is that it is relatively easy to synthesize, making it ideal for use in a variety of experiments. Additionally, methyl 3-amino-5-chloro-2,6-difluorobenzoate hydrochloride is relatively stable, making it suitable for use in a variety of conditions. However, one limitation is that methyl 3-amino-5-chloro-2,6-difluorobenzoate hydrochloride is not very soluble in water, making it difficult to use in aqueous solutions. Additionally, the compound is relatively toxic, and thus should be handled with care.
Future Directions
There are a variety of potential future directions for the use of methyl 3-amino-5-chloro-2,6-difluorobenzoate hydrochloride. One potential application is in the development of new pharmaceuticals, as methyl 3-amino-5-chloro-2,6-difluorobenzoate hydrochloride has been used as a substrate for the synthesis of a variety of compounds. Additionally, methyl 3-amino-5-chloro-2,6-difluorobenzoate hydrochloride could be used in the development of new catalysts for the synthesis of polymers. Additionally, methyl 3-amino-5-chloro-2,6-difluorobenzoate hydrochloride could be used in the development of new compounds for the synthesis of peptides and other compounds. Finally, methyl 3-amino-5-chloro-2,6-difluorobenzoate hydrochloride could be used in the development of new compounds for the regulation of gene expression and cell signaling pathways.
Synthesis Methods
Methyl 3-amino-5-chloro-2,6-difluorobenzoate hydrochloride can be synthesized using a variety of methods. The most common method involves the reaction of a difluorobenzene derivative and an amine in the presence of a base. This reaction produces an amide, which is then hydrolyzed to the desired methyl 3-amino-5-chloro-2,6-difluorobenzoate hydrochloride product. Other methods for the synthesis of methyl 3-amino-5-chloro-2,6-difluorobenzoate hydrochloride include the reaction of difluorobenzene derivatives with alcohols or carboxylic acids in the presence of a base, as well as the reaction of difluorobenzene derivatives with carbon dioxide in the presence of a base.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 3-amino-5-chloro-2,6-difluorobenzoate hydrochloride involves the reaction of 3-amino-5-chloro-2,6-difluorobenzoic acid with methanol and hydrochloric acid to form the methyl ester, which is then treated with hydrogen chloride gas to form the hydrochloride salt.", "Starting Materials": [ "3-amino-5-chloro-2,6-difluorobenzoic acid", "Methanol", "Hydrochloric acid", "Hydrogen chloride gas" ], "Reaction": [ "Step 1: 3-amino-5-chloro-2,6-difluorobenzoic acid is dissolved in methanol.", "Step 2: Hydrochloric acid is added to the solution and the mixture is heated under reflux for several hours.", "Step 3: The reaction mixture is cooled and the resulting solid is filtered and washed with cold methanol.", "Step 4: The solid is dissolved in a minimum amount of methanol and hydrogen chloride gas is bubbled through the solution.", "Step 5: The solution is evaporated to dryness and the resulting solid is washed with diethyl ether to yield the hydrochloride salt of methyl 3-amino-5-chloro-2,6-difluorobenzoate." ] } | |
CAS RN |
2551115-59-2 |
Product Name |
methyl 3-amino-5-chloro-2,6-difluorobenzoate hydrochloride |
Molecular Formula |
C8H7Cl2F2NO2 |
Molecular Weight |
258 |
Purity |
95 |
Origin of Product |
United States |
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